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Compound of Interest

Compound Name:
N-(3-Diethylamino-propyl)-

guanidine sulfate

CAS No.: 3272-62-6

Cat. No.: B3125625

Get Quote

Introduction & Mechanistic Overview
Guanidine-derived compounds—notably1 [3],2 [4], and iminoctadine—are cornerstone active

ingredients (AIs) in agricultural fungicide management. They exhibit broad-spectrum efficacy

against pathogens like Venturia inaequalis (apple scab) by functioning as non-systemic contact

fungicides.

Mechanism of Action: At physiological and environmental pH levels, the guanidine moiety is

highly basic and exists primarily as a protonated cation. This cationic nature drives its fungicidal

activity; the positively charged guanidinium group binds electrostatically to negatively charged

phospholipids on the fungal cell membrane, inducing membrane disruption and leakage of

intracellular contents 3.

The Formulation Challenge (Causality): The very mechanism that makes guanidines effective

fungicides also makes them notoriously difficult to formulate and apply. In aqueous tank-mixes,

dodine dissociates into a lipophilic dodecylguanidine cation and an acetate anion. When tank-
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mixed with other agrochemicals containing anionic surfactants (e.g., lignosulfonates,

alkylnaphthalene sulfonates used in Wettable Powders or Suspension Concentrates), the

dodecylguanidine cation electrostatically binds to these anionic excipients. This cross-reaction

neutralizes the stabilizing charge of the dispersion, leading to severe physical incompatibilities

such as flocculation, gelling, and phase separation 4.

Formulation Strategy: The Common-Ion Effect
To prevent the catastrophic failure of tank-mixes, formulation scientists must suppress the

dissociation of the guanidine salt. By applying Le Chatelier's principle, the addition of a

compatibility agent—specifically an alkali metal acetate such as sodium acetate—introduces a

common ion (acetate) into the aqueous medium. This shifts the dissociation equilibrium of

dodecylguanidine acetate to the left, maintaining the AI in its neutral, undissociated salt form

and preventing it from scavenging anionic surfactants from tank-mix partners 4.
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Workflow for formulating and validating guanidine-based suspension concentrates.
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Experimental Protocols
Protocol 1: Preparation of Dodine 400 SC (Suspension
Concentrate)
This protocol details the creation of a 400 g/L dodine suspension concentrate with a built-in

compatibility agent.

Preparation of the Aqueous Phase: In a high-shear mixer, dissolve 20 g of a non-ionic

polymeric dispersant (e.g., polyoxyethylene-polyoxypropylene block copolymer) and 10 g of

a non-ionic wetting agent in 400 mL of deionized water. Note: Avoid anionic surfactants (like

SDS) in the primary formulation to prevent premature AI interaction.

Addition of the Active Ingredient: Slowly incorporate 400 g of technical-grade dodine into the

aqueous phase under continuous high-shear agitation (3000 rpm) until a homogeneous pre-

slurry is formed.

Milling: Transfer the pre-slurry to a horizontal bead mill loaded with 1.0 mm zirconium dioxide

beads. Mill the suspension at 10–15°C until the particle size distribution reaches a D90 of < 5

µm.

Causality Check: Milling below 15°C is critical. Dodine's solubility increases rapidly with

temperature; milling at higher temperatures leads to Ostwald ripening (small crystals

dissolving and recrystallizing onto larger ones) during storage, destroying the suspension.

Incorporation of the Compatibility Agent: Post-milling, transfer the suspension to a paddle

mixer. Slowly add 150 g of anhydrous sodium acetate. Mix for 30 minutes to ensure

complete dissolution into the continuous phase.

Rheological Adjustment: Add 2 g of xanthan gum (pre-dispersed in propylene glycol) to

adjust the zero-shear viscosity, preventing sedimentation. Make up to 1 Liter with deionized

water.

Self-Validation: Measure particle size distribution (PSD) using laser diffraction. A stable

formulation must maintain a D90 < 5 µm before and after 14 days of accelerated storage at

54°C. Any significant shift indicates Ostwald ripening, requiring an adjustment in the milling

temperature or dispersant ratio.
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Protocol 2: Standardized Tank-Mix Compatibility Assay
This self-validating assay confirms the field-readiness of the formulation by simulating a

farmer's spray tank environment 4.

Water Preparation: Fill a 250 mL glass beaker with 200 mL of standard hard water (e.g.,

CIPAC Standard Water D, 342 ppm hardness) maintained at 15–17°C.

Partner Addition: Add the anionic tank-mix partner (e.g., a sulfur WG or copper oxychloride

WP formulation) at its recommended field dose rate. Stir using a magnetic stirrer at 700 rpm

for 3 minutes.

Dodine Addition: Inject 1.25 mL of the Dodine 400 SC (from Protocol 1) directly into the

vortex.

Observation Window: Stop the stirrer after 5 minutes. Observe the mixture immediately, and

again after 30 minutes of static rest.

Self-Validation: Pour the entire mixture through a 100 µm sieve. The formulation passes if no

residue, gel, or flocculated clumps are retained on the sieve, confirming that the sodium

acetate successfully suppressed dodecylguanidine dissociation and prevented cross-

reaction.

Quantitative Data: Tank-Mix Compatibility
The following table summarizes the physical compatibility of Dodine 400 SC formulated with

and without the sodium acetate compatibility agent when mixed with common anionic

agrochemical formulations 4.
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Tank-Mix Partner
(Anionic
Formulation)

Active Ingredient
Result WITHOUT
Sodium Acetate

Result WITH
Sodium Acetate
(0.36 kg/200 L)

Microthiol 81 WP Sulphur Severe Flocculation
Homogeneous

Suspension

Funguran WP Copper Oxychloride Precipitation / Settling
Homogeneous

Suspension

Scala SC Pyrimethanil
Phase Separation (2

layers)

Homogeneous

Suspension

Envidor SC Spirodiclofen
Gelling / Lumps

formed

Homogeneous

Suspension
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.fao.org/fileadmin/templates/agphome/documents/Pests_Pesticides/JMPR/Evaluation97/Guaza.PDF
https://www.mdpi.com/2309-608X/8/10/1085
https://patents.google.com/patent/EP2709449B1/en
https://patents.google.com/patent/EP2709449B1/en
https://www.benchchem.com/product/b3125625/docs#application-note-overcoming-physical-incompatibility-in-guanidine-based-agrochemical-formulations
https://www.benchchem.com/product/b3125625/docs#application-note-overcoming-physical-incompatibility-in-guanidine-based-agrochemical-formulations
https://www.benchchem.com/product/b3125625/docs#application-note-overcoming-physical-incompatibility-in-guanidine-based-agrochemical-formulations
https://www.benchchem.com/product/b3125625/docs#application-note-overcoming-physical-incompatibility-in-guanidine-based-agrochemical-formulations
https://www.benchchem.com/product/b3125625?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3125625?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3125625?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

